![molecular formula C8H4BrF3O2 B112359 5-Bromo-2-hydroxy-3-(trifluoromethyl)benzaldehyde CAS No. 251300-30-8](/img/structure/B112359.png)
5-Bromo-2-hydroxy-3-(trifluoromethyl)benzaldehyde
Overview
Description
5-Bromo-2-hydroxy-3-(trifluoromethyl)benzaldehyde is a chemical compound with the CAS Number: 251300-30-8. It has a molecular weight of 269.02 and its linear formula is C8H4BrF3O2 . It is a solid substance that is stored in an inert atmosphere at temperatures between 2-8°C .
Molecular Structure Analysis
The molecular structure of this compound is represented by the linear formula C8H4BrF3O2 . This indicates that the molecule consists of 8 carbon atoms, 4 hydrogen atoms, 1 bromine atom, 3 fluorine atoms, and 2 oxygen atoms.Physical And Chemical Properties Analysis
This compound is a solid substance that is stored in an inert atmosphere at temperatures between 2-8°C . It has a molecular weight of 269.02 .Scientific Research Applications
Synthesis and Characterization
- Synthesis Processes : Studies have focused on the synthesis of various bromo-hydroxy-benzaldehyde derivatives, which are key intermediates in the preparation of complex molecules. For instance, the synthesis of 3-Bromo-5-tert-butyl-2-hydroxy-benzaldehyde (BTHB) from bromine and 5-tert-butyl-2-hydroxy-benzaldehyde (THB) was reported, highlighting the reaction conditions and yields (Hui Jian-bin, 2012).
Applications in Material Science
- Metal Complex Synthesis : Benzaldehyde derivatives, including bromo-hydroxy variants, have been used to synthesize metal complexes, such as cubane cobalt and nickel clusters. These complexes have potential applications in magnetism and material science (Shuhua Zhang et al., 2013).
Biological and Chemical Properties
- Antioxidant and Antimicrobial Properties : Derivatives of bromo-benzaldehyde, such as 5-bromo-2-(prop-2-yn-1-yloxy)benzaldehyde, have been synthesized and evaluated for antioxidant, antimicrobial, and anticancer properties. These compounds demonstrated significant activities, highlighting their potential in medicinal chemistry (M. Konuş et al., 2019).
Miscellaneous Applications
- Catalysis and Reaction Studies : Bromo-benzaldehyde derivatives have been used in various catalytic reactions, like Suzuki cross-coupling, illustrating their versatility as reactants or catalysts in organic synthesis (Biyu Wang et al., 2014).
Safety and Hazards
The safety information for 5-Bromo-2-hydroxy-3-(trifluoromethyl)benzaldehyde indicates that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation . The precautionary statements suggest avoiding breathing dust/fume/gas/mist/vapors/spray, and in case of contact with eyes, rinse cautiously with water for several minutes .
Mechanism of Action
Target of Action
The primary targets of 5-Bromo-2-hydroxy-3-(trifluoromethyl)benzaldehyde are currently unknown. This compound is a substituted benzaldehyde, which suggests it may interact with proteins or enzymes that have affinity for benzaldehyde derivatives .
Mode of Action
Benzaldehyde derivatives are known to interact with their targets through various mechanisms, such as covalent binding, hydrogen bonding, and hydrophobic interactions .
Biochemical Pathways
It’s worth noting that benzaldehyde derivatives can participate in a variety of biochemical reactions, potentially affecting multiple pathways .
Pharmacokinetics
It is a solid at room temperature, and its melting point is predicted to be 85.09°C . These properties suggest that it could be well-absorbed and distributed in the body.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of this compound. For instance, it should be stored in an inert atmosphere at 2-8°C to maintain its stability . Additionally, factors such as pH, temperature, and the presence of other compounds can affect its efficacy.
Properties
IUPAC Name |
5-bromo-2-hydroxy-3-(trifluoromethyl)benzaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4BrF3O2/c9-5-1-4(3-13)7(14)6(2-5)8(10,11)12/h1-3,14H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NCOPDQCEVBJGNB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1C=O)O)C(F)(F)F)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4BrF3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60381362 | |
Record name | 5-bromo-2-hydroxy-3-(trifluoromethyl)benzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60381362 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
269.01 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
251300-30-8 | |
Record name | 5-Bromo-2-hydroxy-3-(trifluoromethyl)benzaldehyde | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=251300-30-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-bromo-2-hydroxy-3-(trifluoromethyl)benzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60381362 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-Bromo-2-hydroxy-3-(trifluoromethyl)benzaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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